![molecular formula C11H11BrO B2416697 1beta-(Bromoacetyl)-2alpha-phenylcyclopropane CAS No. 62608-41-7](/img/structure/B2416697.png)
1beta-(Bromoacetyl)-2alpha-phenylcyclopropane
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Overview
Description
Bromoacetyl is a functional group derived from acetic acid where a bromine atom replaces one of the methyl group hydrogens . Phenylcyclopropane is a cyclopropane ring attached to a phenyl group .
Synthesis Analysis
Bromoacetyl compounds can be synthesized by adding the bromoacetyl moiety to a peptide while the peptide is fully protected . As for phenylcyclopropane, its synthesis might involve complex organic reactions.Chemical Reactions Analysis
Bromoacetyl compounds can act as versatile building blocks in the preparation of polyfunctionalized heterocyclic systems . The specific reactions would depend on the other components of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of such a compound would depend on its exact structure .Scientific Research Applications
Synthesis Techniques and Applications
- The transformation of gem-dihalocyclopropanes into alkylated cyclopropanes, which can be applied to the synthesis of complex molecules, has been demonstrated using dibutylcopperlithium and various electrophiles. This process, involving compounds like 1,1-dibromo-2-phenylcyclopropane, is stereochemically controllable and has been used in dl-sirenin synthesis (Kitatani, Hiyama, & Nozaki, 1977).
Oxidation and Subsequent Transformation
- Phenylcyclopropane has been studied for its reaction with mercury(II) trifluoroacetate and t-butyl hydroperoxide, leading to mixtures that can be reduced to various derivatives. This kind of reaction is significant for understanding the reactivity of cyclopropane derivatives (Bloodworth & Courtneidge, 1982).
Chemical Reactions and Derivative Formation
- Research on the reaction of phenyl isothiocyanate with active methylene reagents, involving alpha-halogenated compounds such as bromoacetyl bromide, leads to polyfunctionally substituted thiazoles or thiazolidinone ring systems. This type of chemical reaction is important for the synthesis of various cyclic compounds (Mohareb, Sherif, Abd-Elaal, & Sayed, 1990).
Radical-Mediated Reactions
- The study of alpha-thujone and beta-thujone hydroxylation by cytochromes P-450 highlights the radical rebound mechanism in hydrocarbon hydroxylation. These findings contribute to our understanding of the radical-mediated reactions in biochemical processes, particularly involving cyclopropane rings (He & de Montellano, 2004).
Cyclopropane Ring Chemistry
- The allylation of furan with cyclopropyl halides, using compounds such as 1-bromo-2-phenylcyclopropane, showcases the potential for creating a variety of furan derivatives. This is indicative of the versatility of cyclopropane derivatives in organic synthesis (Shimizu, Watanabe, & Tsuno, 1984).
Mechanism of Action
Target of Action
The primary target of 1beta-(Bromoacetyl)-2alpha-phenylcyclopropane, also known as 2-bromo-1-[(1R,2R)-2-phenylcyclopropyl]ethanone, is Interleukin-1β (IL-1β) . IL-1β is a potent inflammatory cytokine that plays a crucial role in immune defense and immune-mediated diseases . It is produced predominantly by myeloid cells such as macrophages, neutrophils, and mast cells .
Mode of Action
The compound interacts with IL-1β and neutralizes its inflammatory activity by blocking its interaction with IL-1 receptors . The crystal structure of a similar compound bound to human IL-1β reveals a complex surface epitope with an intricate network of well-ordered water molecules at the antibody-antigen interface .
Biochemical Pathways
The compound affects the IL-1β pathway, which plays a pivotal role in local and systemic inflammatory responses . By blocking the interaction of IL-1β with its receptor, the compound disrupts the signaling cascade that leads to the production of pro-inflammatory cytokines and growth factors .
Result of Action
The molecular and cellular effects of the compound’s action primarily involve the reduction of inflammation. By neutralizing IL-1β, the compound can mitigate the inflammatory response, potentially alleviating symptoms of diseases characterized by excessive inflammation .
Action Environment
The efficacy and stability of the compound can be influenced by various environmental factors. For instance, the pH and ionic strength of the solution can affect the compound’s solubility and stability . Additionally, the presence of other biomolecules in the cellular environment could potentially impact the compound’s interaction with IL-1β .
Safety and Hazards
properties
IUPAC Name |
2-bromo-1-[(1R,2R)-2-phenylcyclopropyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO/c12-7-11(13)10-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2/t9-,10+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLDDRMXZVRTVMO-VHSXEESVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C(=O)CBr)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1C(=O)CBr)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62608-41-7 |
Source
|
Record name | rac-2-bromo-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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